Cas no 82211-92-5 (4-(2-Chlorophenyl)piperidine hydrochloride)

• Product Name: 4-(2-Chlorophenyl)piperidine hydrochloride
• CAS No: 82211-92-5
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 708324
• PubChem ID: 21936951
• Update Time: 2025-05-23

4-(2-Chlorophenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chlorophenyl)piperidine hydrochloride
• Piperidine,4-(2-chlorophenyl)-, hydrochloride (1:1)
• 4-(2-Chlorophenyl)Piperidinium Chloride
• 4-(2-chlorophenyl)piperidine;hydrochloride
• BALIJVUSWGOXBJ-UHFFFAOYSA-N
• SCHEMBL1765134
• DTXSID40620367
• 4-(2-chloro-phenyl)-piperidinehydrochloride
• AKOS016352754
• 4-(2-chlorophenyl)piperidine HCl
• CHEMBL2011557
• 4-(2-Chlorophenyl)piperidine--hydrogen chloride (1/1)
• Z3235143352
• FT-0650111
• 82211-92-5
• 4-(2-chlorophenyl)piperidinehydrochloride
• F74902
• 4-(2-CHLORO-PHENYL)-PIPERIDINE HYDROCHLORIDE
• MFCD02178905
• DB-075823

• Inchi： 1S/C11H14ClN.ClH/c12-11-4-2-1-3-10(11)9-5-7-13-8-6-9;/h1-4,9,13H,5-8H2;1H
• InChI Key： BALIJVUSWGOXBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCNCC1.Cl

Computed Properties

• Exact Mass: 231.05800
• Monoisotopic Mass: 231.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.93780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2-Chlorophenyl)piperidine hydrochloride

Introduction to 4-(2-Chlorophenyl)piperidine Hydrochloride (CAS No. 82211-92-5)

4-(2-Chlorophenyl)piperidine hydrochloride, identified by its CAS number 82211-92-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a chlorophenyl group at the 2-position and the hydrochloride salt form contribute to its unique chemical and pharmacological properties. In recent years, this compound has garnered attention due to its potential applications in medicinal chemistry and drug development.

The structural features of 4-(2-chlorophenyl)piperidine hydrochloride make it a versatile intermediate in the synthesis of various pharmacologically active agents. The chlorophenyl moiety introduces electrophilic characteristics, facilitating further functionalization, while the piperidine ring provides a stable scaffold for biological activity. This combination has been explored in the development of novel therapeutic agents targeting central nervous system (CNS) disorders, including neurodegenerative diseases and psychiatric conditions.

Recent studies have highlighted the importance of 4-(2-chlorophenyl)piperidine hydrochloride in the synthesis of kinase inhibitors and other small-molecule drugs. Its structural motif is particularly relevant in designing compounds that interact with specific protein targets, modulating cellular signaling pathways. For instance, derivatives of this compound have been investigated for their potential role in inhibiting aberrant signaling pathways associated with cancer and inflammatory diseases. The hydrochloride salt form enhances solubility and bioavailability, making it a favorable candidate for further pharmacokinetic studies.

In the realm of CNS drug discovery, 4-(2-chlorophenyl)piperidine hydrochloride has been studied for its interaction with neurotransmitter receptors. The piperidine ring’s ability to mimic natural amino acid structures allows it to bind effectively to various receptor sites, including dopamine and serotonin receptors. This property has been exploited in the development of potential treatments for conditions such as depression, anxiety, and Parkinson’s disease. Researchers have synthesized analogs of this compound to optimize binding affinity and reduce side effects, demonstrating its significance as a lead compound in medicinal chemistry.

The synthesis of 4-(2-chlorophenyl)piperidine hydrochloride involves multi-step organic reactions, often starting from commercially available precursors like 2-chlorobenzaldehyde and piperidine derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to achieve high yields and purity. The optimization of synthetic routes is crucial for industrial-scale production, ensuring cost-effectiveness and reproducibility.

From a regulatory perspective, 4-(2-chlorophenyl)piperidine hydrochloride is subject to standard pharmaceutical quality control measures. Its manufacturing processes must adhere to Good Manufacturing Practices (GMP) to ensure safety and efficacy. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to confirm its identity and purity. These stringent controls are essential for pharmaceutical applications where product consistency is paramount.

The pharmacological profile of 4-(2-chlorophenyl)piperidine hydrochloride continues to be an area of active research. Preclinical studies have demonstrated its potential as a scaffold for developing next-generation therapeutics. By modifying its chemical structure, researchers aim to enhance its therapeutic index—balancing efficacy with minimal toxicity. Computational modeling techniques, such as molecular docking simulations, have been instrumental in predicting how this compound interacts with biological targets at the molecular level.

Future directions in the study of 4-(2-chlorophenyl)piperidine hydrochloride include exploring its role in combination therapies. The synergistic effects of combining this compound with other drugs could lead to more effective treatments for complex diseases. Additionally, investigating its environmental stability and degradation pathways is crucial for sustainable pharmaceutical development. These efforts align with global initiatives aimed at reducing waste and minimizing ecological impact.

In conclusion, 4-(2-chlorophenyl)piperidine hydrochloride (CAS No. 82211-92-5) represents a valuable asset in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with significant implications for human health. As research progresses, this compound will continue to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatment strategies.